Cas no 61888-16-2 (2-Pentanol, 4-(phenylamino)-)

• Product Name: 2-Pentanol, 4-(phenylamino)-
• CAS No: 61888-16-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 463773
• PubChem ID: 5231742
• Update Time: 2025-04-19

2-Pentanol, 4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 4-(phenylamino)-
• 4-anilinopentan-2-ol
• 61888-16-2
• DTXSID90411848
• SCHEMBL1291676

• Inchi： 1S/C11H17NO/c1-9(8-10(2)13)12-11-6-4-3-5-7-11/h3-7,9-10,12-13H,8H2,1-2H3
• InChI Key： ODHBBSIKJAONSY-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26